2-[[(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-phenylpropanoyl]amino]acetate
2-[[(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-phenylpropanoyl]amino]acetate
Brand Name:
Vulcanchem
CAS No.:
14492-15-0
VCID:
VC0081557
InChI:
InChI=1S/C16H23N3O4S/c1-24-8-7-12(17)15(22)19-13(16(23)18-10-14(20)21)9-11-5-3-2-4-6-11/h2-6,12-13H,7-10,17H2,1H3,(H,18,23)(H,19,22)(H,20,21)/t12-,13-/m0/s1
SMILES:
CSCCC(C(=O)NC(CC1=CC=CC=C1)C(=O)NCC(=O)O)N
Molecular Formula:
C16H23N3O4S
Molecular Weight:
353.4 g/mol
2-[[(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-phenylpropanoyl]amino]acetate
CAS No.: 14492-15-0
Main Products
VCID: VC0081557
Molecular Formula: C16H23N3O4S
Molecular Weight: 353.4 g/mol
![2-[[(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-phenylpropanoyl]amino]acetate - 14492-15-0](/images/no_structure.jpg)
| CAS No. | 14492-15-0 |
|---|---|
| Product Name | 2-[[(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-phenylpropanoyl]amino]acetate |
| Molecular Formula | C16H23N3O4S |
| Molecular Weight | 353.4 g/mol |
| IUPAC Name | 2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-3-phenylpropanoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C16H23N3O4S/c1-24-8-7-12(17)15(22)19-13(16(23)18-10-14(20)21)9-11-5-3-2-4-6-11/h2-6,12-13H,7-10,17H2,1H3,(H,18,23)(H,19,22)(H,20,21)/t12-,13-/m0/s1 |
| Standard InChIKey | KRLKICLNEICJGV-STQMWFEESA-N |
| Isomeric SMILES | CSCC[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)NCC(=O)[O-])[NH3+] |
| SMILES | CSCCC(C(=O)NC(CC1=CC=CC=C1)C(=O)NCC(=O)O)N |
| Canonical SMILES | CSCCC(C(=O)NC(CC1=CC=CC=C1)C(=O)NCC(=O)[O-])[NH3+] |
| Sequence | MFG |
| PubChem Compound | 7010561 |
| Last Modified | Nov 11 2021 |
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